Cas no 1366869-76-2 (4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one)

1366869-76-2 structure
Product name:4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one
CAS No:1366869-76-2
MF:C10H9ClFNO
MW:213.635965108871
MDL:MFCD22169286
CID:5608141
PubChem ID:112703725
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- CID 112703725
- 2-Pyrrolidinone, 4-(3-chloro-5-fluorophenyl)-
- 1366869-76-2
- EN300-841222
- 4-(3-CHLORO-5-FLUOROPHENYL)PYRROLIDIN-2-ONE
- 4-(3-Chloro-5-fluorophenyl)-2-pyrrolidinone
- 4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one
-
- MDL: MFCD22169286
- Inchi: 1S/C10H9ClFNO/c11-8-1-6(2-9(12)4-8)7-3-10(14)13-5-7/h1-2,4,7H,3,5H2,(H,13,14)
- InChI Key: MYKRJJNYHXRCSB-UHFFFAOYSA-N
- SMILES: N1CC(C2=CC(F)=CC(Cl)=C2)CC1=O
Computed Properties
- Exact Mass: 213.0356698g/mol
- Monoisotopic Mass: 213.0356698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1Ų
- XLogP3: 1.7
Experimental Properties
- Density: 1.322±0.06 g/cm3(Predicted)
- Boiling Point: 373.9±42.0 °C(Predicted)
- pka: 15.79±0.40(Predicted)
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-841222-0.05g |
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one |
1366869-76-2 | 95.0% | 0.05g |
$647.0 | 2025-03-21 | |
Enamine | EN300-841222-1g |
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one |
1366869-76-2 | 1g |
$770.0 | 2023-09-02 | ||
Enamine | EN300-841222-5g |
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one |
1366869-76-2 | 5g |
$2235.0 | 2023-09-02 | ||
Enamine | EN300-841222-0.25g |
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one |
1366869-76-2 | 95.0% | 0.25g |
$708.0 | 2025-03-21 | |
Enamine | EN300-841222-2.5g |
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one |
1366869-76-2 | 95.0% | 2.5g |
$1509.0 | 2025-03-21 | |
Enamine | EN300-841222-10g |
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one |
1366869-76-2 | 10g |
$3315.0 | 2023-09-02 | ||
Enamine | EN300-841222-1.0g |
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one |
1366869-76-2 | 95.0% | 1.0g |
$770.0 | 2025-03-21 | |
Enamine | EN300-841222-0.1g |
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one |
1366869-76-2 | 95.0% | 0.1g |
$678.0 | 2025-03-21 | |
Enamine | EN300-841222-5.0g |
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one |
1366869-76-2 | 95.0% | 5.0g |
$2235.0 | 2025-03-21 | |
Enamine | EN300-841222-10.0g |
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one |
1366869-76-2 | 95.0% | 10.0g |
$3315.0 | 2025-03-21 |
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one Related Literature
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Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
-
Jiayun Hu,Manuka Ghosh,Marvin J. Miller Anal. Methods, 2019,11, 296-302
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Chiharu Ozakai,Kei Kitamura,Mitsuyo Horikawa,To-sho Hoshiyama,Akari Imamura,Tatsuro Yoneyama,Akemi Umeyama,Masaaki Noji,Tetsuto Tsunoda,Hiroto Kaku New J. Chem., 2022,46, 2600-2604
-
Chang Guo,Bin Sun,Yuning Li Polym. Chem., 2014,5, 5247-5254
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